Cas no 7576-08-1 (Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-phenyl-, (S)-)

• Product name: Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-phenyl-, (S)-
• CAS No: 7576-08-1
• MF: C₁₉H₂₂N₂
• MW: 278.39138
• CID: 539011
• PubChem ID: 11369467

Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-phenyl-, (S)-
• Valeronitrile, 4-(dimethylamino)-2,2-diphenyl-, (S)-(+)-
• Benzeneacetonitrile, alpha-((2S)-2-(dimethylamino)propyl)-alpha-phenyl-
• BENZENEACETONITRILE, .ALPHA.-((2S)-2-(DIMETHYLAMINO)PROPYL)-.ALPHA.-PHENYL-
• 58PVS1JGE3
• UNII-58PVS1JGE3
• (+)-didiavalo
• 2,2-Diphenyl-4-dimethylaminopentanenitrile
• Q27261612
• Didiavalo, (+)-
• 2,2-Diphenyl-4-(dimethylamino)valeronitrile, (+)-
• SCHEMBL8061907
• 7576-08-1

• Inchi： InChI=1S/C19H22N2/c1-16(21(2)3)14-19(15-20,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-13,16H,14H2,1-3H3/t16-/m0/s1
• InChI Key： GJJQIGFCGLPOQK-INIZCTEOSA-N
• SMILES： CC(CC(C#N)(C1=CC=CC=C1)C2=CC=CC=C2)N(C)C

Computed Properties

• Exact Mass: 278.178298710g/mol
• Monoisotopic Mass: 278.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų
• XLogP3: 3.9